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Di(α-tocopherol) Phosphate Di(α-tocopherol) Phosphate
Brand Name: Vulcanchem
CAS No.: 311313-37-8
VCID: VC0126880
InChI: InChI=1S/C58H99O6P/c1-39(2)23-17-25-41(5)27-19-29-43(7)31-21-35-57(15)37-33-51-49(13)53(45(9)47(11)55(51)61-57)63-65(59,60)64-54-46(10)48(12)56-52(50(54)14)34-38-58(16,62-56)36-22-32-44(8)30-20-28-42(6)26-18-24-40(3)4/h39-44H,17-38H2,1-16H3,(H,59,60)/t41-,42+,43-,44+,57-,58+
SMILES: CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OP(=O)(O)OC3=C(C4=C(C(=C3C)C)OC(CC4)(C)CCCC(C)CCCC(C)CCCC(C)C)C)C
Molecular Formula: C58H99O6P
Molecular Weight: 923.398

Di(α-tocopherol) Phosphate

CAS No.: 311313-37-8

Reference Standards

VCID: VC0126880

Molecular Formula: C58H99O6P

Molecular Weight: 923.398

Di(α-tocopherol) Phosphate - 311313-37-8

CAS No. 311313-37-8
Product Name Di(α-tocopherol) Phosphate
Molecular Formula C58H99O6P
Molecular Weight 923.398
IUPAC Name [(2S)-2,5,7,8-tetramethyl-2-[(4S,8S)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] hydrogen phosphate
Standard InChI InChI=1S/C58H99O6P/c1-39(2)23-17-25-41(5)27-19-29-43(7)31-21-35-57(15)37-33-51-49(13)53(45(9)47(11)55(51)61-57)63-65(59,60)64-54-46(10)48(12)56-52(50(54)14)34-38-58(16,62-56)36-22-32-44(8)30-20-28-42(6)26-18-24-40(3)4/h39-44H,17-38H2,1-16H3,(H,59,60)/t41-,42+,43-,44+,57-,58+
Standard InChIKey XEGGCVLVTDELSB-DPVYBCKMSA-N
SMILES CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OP(=O)(O)OC3=C(C4=C(C(=C3C)C)OC(CC4)(C)CCCC(C)CCCC(C)CCCC(C)C)C)C
Synonyms (2R,2’R)-3,4-Dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol 6,6’-(Hydrogen Phosphate)
PubChem Compound 126456361
Last Modified Nov 11 2021
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